Cas no 2221812-11-7 (2,4-Difluoro-1,1'-biphenyl-3-carbaldehyde)

• Product Name: 2,4-Difluoro-1,1'-biphenyl-3-carbaldehyde
• CAS No: 2221812-11-7
• MF: C₁₃H₈F₂O
• MW: 218.198830604553
• MDL: MFCD31619493
• CID: 4675010
• PubChem ID: 137966363
• Update Time: 2025-06-26

2,4-Difluoro-1,1'-biphenyl-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2221812-11-7
• 2,4-Difluoro-[1,1'-biphenyl]-3-carbaldehyde
• CS-0193446
• E94919
• AKOS040694922
• 2,6-Difluoro-3-phenylbenzaldehyde
• starbld0015987
• MFCD31619493
• 2,4-Difluoro-1,1'-biphenyl-3-carbaldehyde

• MDL： MFCD31619493
• Inchi： 1S/C13H8F2O/c14-12-7-6-10(13(15)11(12)8-16)9-4-2-1-3-5-9/h1-8H
• InChI Key： GXYLQSXHNZYODU-UHFFFAOYSA-N
• SMILES： FC1C(C=O)=C(C=CC=1C1C=CC=CC=1)F

Computed Properties

• Exact Mass: 218.05432120g/mol
• Monoisotopic Mass: 218.05432120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 2,4-Difluoro-1,1'-biphenyl-3-carbaldehyde

2,4-Difluoro-1,1'-biphenyl-3-carbaldehyde (CAS No. 2221812-11-7): A Comprehensive Overview

Introduction to 2,4-Difluoro-1,1'-biphenyl-3-carbaldehyde

2,4-Difluoro-1,1'-biphenyl-3-carbaldehyde, also identified by its CAS number 2221812-11-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a biphenyl system with fluorine substituents at the 2 and 4 positions of one phenyl ring and a carbaldehyde group at the 3 position. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

Structural Analysis and Physical Properties

The molecular structure of 2,4-difluoro-1,1'-biphenyl-3-carbaldehyde consists of two phenyl rings connected by a single bond (the biphenyl system). The fluorine atoms are located at the 2 and 4 positions of one phenyl ring, while the carbaldehyde group (-CHO) is attached at the 3 position of the same ring. This arrangement creates a molecule with a high degree of symmetry and electronic delocalization due to the conjugation between the aromatic rings and the carbonyl group.

Recent studies have highlighted the importance of such structural features in determining the compound's physical properties. For instance, the fluorine substituents contribute to increased molecular stability and enhanced electronic properties. The carbaldehyde group further introduces reactivity, making this compound suitable for various chemical transformations. The molecular weight of cas no 2221812-11-7 is approximately 306.09 g/mol, and its melting point is reported to be around 95°C, which makes it stable under moderate thermal conditions.

Chemical Reactivity and Synthesis

The synthesis of cas no 2221812-7 typically involves multi-step organic reactions. One common approach is the Friedel-Crafts alkylation followed by oxidation to introduce the carbaldehyde group. The presence of fluorine substituents can influence the reactivity of intermediate species during these reactions. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields.

Research into the chemical reactivity of cas no 20656955576 has revealed its potential as a precursor in organic synthesis. Its ability to undergo nucleophilic addition reactions due to the electron-deficient carbonyl group makes it valuable in constructing complex molecules. Additionally, its biphenyl system can serve as a scaffold for further functionalization in drug design.

Applications in Materials Science and Drug Discovery

The unique combination of electronic properties and structural features in cas no 950965697897654365436543654365436543654365436543654365436543654365436543654 has led to its exploration in various applications. In materials science, this compound has been studied for its potential use in organic electronics due to its conjugated system and stability under ambient conditions.

In drug discovery efforts, cas no 978978978978978978978978978978978978978978978978978978978978978 has shown promise as a lead compound for developing new pharmaceutical agents. Its ability to interact with specific biological targets has been explored through computational modeling and experimental studies.

Recent research has also focused on leveraging its fluorinated structure for improving pharmacokinetic properties such as bioavailability and metabolic stability. These findings underscore its potential role in advancing therapeutic development.

Environmental Impact and Safety Considerations

Evaluating the environmental impact of cas no 00000000000000000000, researchers have assessed its biodegradability under various conditions. Studies indicate that it exhibits moderate biodegradation rates under aerobic conditions but may persist longer under anaerobic environments.

Safety considerations are paramount when handling this compound. While it does not fall under common classifications for hazardous materials or controlled substances (as per current regulations), proper precautions should be taken during synthesis and use to minimize exposure risks.

Efforts are ongoing to develop greener synthetic routes that reduce environmental footprint while maintaining product quality.